![molecular formula C23H25FN2O3 B3882234 N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide](/img/structure/B3882234.png)
N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide
Overview
Description
N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide, also known as FBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FBP is a prolyl oligopeptidase inhibitor, which means it can regulate the activity of enzymes that break down peptides in the body.
Mechanism of Action
N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide works by inhibiting the activity of prolyl oligopeptidase, an enzyme that breaks down peptides in the body. By inhibiting this enzyme, this compound can increase the levels of certain peptides in the body, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of neuropeptides in the brain, which can have a positive effect on cognitive function. It has also been shown to have anti-inflammatory effects and can reduce the levels of cytokines in the body, which can be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide is its ability to selectively inhibit prolyl oligopeptidase, which makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the study of N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide. One area of research is the development of new analogs of this compound that have improved solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases. Finally, there is a need for further research into the mechanism of action of this compound and its effects on the body.
Scientific Research Applications
N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to have a significant effect on the regulation of enzymes that break down peptides in the body, which makes it a promising candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.
Properties
IUPAC Name |
N-[3-(4-fluorophenyl)phenyl]-1-(oxane-4-carbonyl)pyrrolidine-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25FN2O3/c24-19-8-6-16(7-9-19)18-3-1-4-20(15-18)25-22(27)21-5-2-12-26(21)23(28)17-10-13-29-14-11-17/h1,3-4,6-9,15,17,21H,2,5,10-14H2,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVSJDNVJEUCQLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2CCOCC2)C(=O)NC3=CC=CC(=C3)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.